Cas no 852443-67-5 ({(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine)

{(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine structure
852443-67-5 structure
Product Name:{(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine
CAS No:852443-67-5
MF:C6H7F3N2S
MW:196.193390130997
CID:6783497
PubChem ID:68603273
Update Time:2024-04-29

{(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL3338831
    • 852443-67-5
    • (S)-1-(4-(Trifluoromethyl)thiazol-2-yl)ethan-1-amine
    • {(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine
    • DTXSID801206257
    • (I+/-S)-I+/--Methyl-4-(trifluoromethyl)-2-thiazolemethanamine
    • Inchi: 1S/C6H7F3N2S/c1-3(10)5-11-4(2-12-5)6(7,8)9/h2-3H,10H2,1H3/t3-/m0/s1
    • InChI Key: DQIGJGIEPDJZDR-VKHMYHEASA-N
    • SMILES: S1C=C(C(F)(F)F)N=C1[C@H](C)N

Computed Properties

  • Exact Mass: 196.02820389g/mol
  • Monoisotopic Mass: 196.02820389g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 67.2Ų

{(1S)-1-[4-(Trifluoromethyl)-1,3-thiazol-2-yl]ethyl}amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1905440-1g
(S)-1-(4-(Trifluoromethyl)thiazol-2-yl)ethan-1-amine
852443-67-5 98%
1g
¥14904.00 2024-07-28
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